2-pyridin-3-yloxy-N-spiro[3,4-dihydrochromene-2,4'-oxane]-4-ylacetamide

• IUPAC Name: 2-pyridin-3-yloxy-N-spiro[3,4-dihydrochromene-2,4'-oxane]-4-ylacetamide
• InChI: InChI=1S/C20H22N2O4/c23-19(14-25-15-4-3-9-21-13-15)22-17-12-20(7-10-24-11-8-20)26-18-6-2-1-5-16(17)18/h1-6,9,13,17H,7-8,10-12,14H2,(H,22,23)
• InChI Key: VHRWMNXPYKUVDY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC12CC(C3=CC=CC=C3O2)NC(=O)COC4=CN=CC=C4
• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol

Description

2-pyridin-3-yloxy-N-spiro[3,4-dihydrochromene-2,4'-oxane]-4-ylacetamide is a chemical compound with potential applications in scientific research. This compound belongs to the spirochromene family and has been synthesized using a variety of methods. In

Mechanism of Action

The mechanism of action of 2-pyridin-3-yloxy-N-spiro[3,4-dihydrochromene-2,4'-oxane]-4-ylacetamide is not fully understood. However, studies have suggested that this compound may exhibit its anti-inflammatory activity through the inhibition of the NF-κB signaling pathway. Additionally, 2-pyridin-3-yloxy-N-spiro[3,4-dihydrochromene-2,4'-oxane]-4-ylacetamide has been shown to induce apoptosis in cancer cells through the activation of the caspase pathway.
Biochemical and Physiological Effects:
Studies have shown that 2-pyridin-3-yloxy-N-spiro[3,4-dihydrochromene-2,4'-oxane]-4-ylacetamide exhibits anti-inflammatory activity by reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, this compound has been shown to induce apoptosis in cancer cells by activating the caspase pathway. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 2-pyridin-3-yloxy-N-spiro[3,4-dihydrochromene-2,4'-oxane]-4-ylacetamide in lab experiments is its potential anti-inflammatory and anticancer activity. Additionally, this compound has been shown to be relatively stable under various conditions. However, a limitation of using this compound is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 2-pyridin-3-yloxy-N-spiro[3,4-dihydrochromene-2,4'-oxane]-4-ylacetamide. One potential direction is the investigation of its potential as a therapeutic agent for various inflammatory diseases and cancers. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound. Finally, the development of more efficient synthesis methods and modifications to the compound's structure may lead to the development of more potent analogs with potential applications in scientific research.

Synthesis Methods

2-pyridin-3-yloxy-N-spiro[3,4-dihydrochromene-2,4'-oxane]-4-ylacetamide has been synthesized using various methods. One such method involves the reaction of 2-pyridin-3-ylphenol with 4-bromo-2,2-dimethyl-1,3-dioxane in the presence of a palladium catalyst. The resulting intermediate is then reacted with N-(4-aminophenyl)acetamide to yield the final product.

Scientific Research Applications

2-pyridin-3-yloxy-N-spiro[3,4-dihydrochromene-2,4'-oxane]-4-ylacetamide has potential applications in scientific research. This compound has been shown to exhibit anti-inflammatory activity and has been used in studies investigating the role of inflammation in various diseases. Additionally, 2-pyridin-3-yloxy-N-spiro[3,4-dihydrochromene-2,4'-oxane]-4-ylacetamide has been studied for its potential anticancer activity.